BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocol: Angiotensin Il
Enzyme-Linked Immunosorbent Assay (ELISA)
Kit

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Angiotensin A
Cat. No.: B15597757
Get Quote

For Research Use Only

These application notes provide a detailed protocol for the quantitative determination of
Angiotensin Il (Ang Il) in serum, plasma, tissue homogenates, cell lysates, and cell culture
supernatants using a competitive enzyme-linked immunosorbent assay (ELISA) kit.

Principle of the Assay

This assay employs the competitive inhibition enzyme immunoassay technique.[1] A
monoclonal antibody specific for Angiotensin Il has been pre-coated onto a microplate.[1] In
this method, Angiotensin Il present in a sample competes with a fixed amount of biotin-labeled
Angiotensin Il for sites on the pre-coated antibody.[2] During incubation, the unbound conjugate
is washed off. Subsequently, an avidin-conjugated Horseradish Peroxidase (HRP) is added to
each well and incubated.[1] The amount of bound HRP conjugate is inversely proportional to
the concentration of Angiotensin Il in the sample.[1] After the addition of a substrate solution,
the intensity of the color developed is measured, which is inversely proportional to the
concentration of Angiotensin Il in the sample.
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Performance Characteristics

The performance characteristics of this Angiotensin Il ELISA kit are summarized below. The
exact values may vary between different kit lots.

Parameter Value
Detection Range 4.94 - 400 pg/mL[1]
Sensitivity Less than 1.75 pg/mL[1]

High sensitivity and excellent specificity for
Specificity Angiotensin Il. No significant cross-reactivity or

interference with analogues was observed.[1]

Intra-assay Precision CV% < 8%

Inter-assay Precision CV% < 10%

Typical Standard Curve Data

The following data is for reference only. A new standard curve should be generated for each set

of assays.
Concentration (pg/mL) Optical Density (OD)
400 Value
133.33 Value
44.44 Value
14.81 Value
4.94 Value
0 Value

Angiotensin Il Sighaling Pathway
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Angiotensin Il is the primary effector of the renin-angiotensin system and mediates its effects
by binding to specific receptors, primarily the Angiotensin Il type 1 receptor (AT1R).[3][4] The
binding of Angiotensin Il to AT1R initiates a cascade of intracellular signaling events that play a
crucial role in blood pressure regulation, cardiovascular remodeling, and inflammation.[3][4]
The major signaling pathways activated by Angiotensin Il include G protein-dependent
pathways (Gg/11, G12/13, and Gi) and G protein-independent pathways involving B-arrestin.[3]
These pathways lead to the activation of downstream effectors such as phospholipases,
protein kinases (e.g., MAPKS), and the generation of reactive oxygen species (ROS).[3][5][6][7]
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Prepare Reagents,
Samples, and Standards

Add 50pL of Standard or
Sample to each well

Immediately add 50pL of
Detection Reagent A

Aspirate and Wash 3 times

Add 100pL of Detection Reagent B

Aspirate and Wash 5 times

Add 90pL of Substrate Solution

Add 50pL of Stop Solution

Read absorbance at 450 nm

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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